2-(4-Ethylsulfanylbutoxy)-1,4-difluorobenzene

• IUPAC Name: 2-(4-ethylsulfanylbutoxy)-1,4-difluorobenzene
• InChI: InChI=1S/C12H16F2OS/c1-2-16-8-4-3-7-15-12-9-10(13)5-6-11(12)14/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: QIMZAODJWSAQOG-UHFFFAOYSA-N
• Canonical SMILES: CCSCCCCOC1=C(C=CC(=C1)F)F
• Molecular Formula: C12H16F2OS
• Molecular Weight: 246.32 g/mol

Description

2-(4-Ethylsulfanylbutoxy)-1,4-difluorobenzene is a chemical compound listed in the PubChem database It is known for its unique properties and potential applications in various fields of scientific research and industry

Chemical Reactions Analysis

2-(4-Ethylsulfanylbutoxy)-1,4-difluorobenzene undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired transformation. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may use reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions often require specific catalysts and solvents to facilitate the exchange of functional groups. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(4-Ethylsulfanylbutoxy)-1,4-difluorobenzene has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in the synthesis of other compounds. In biology, it may be studied for its potential effects on biological systems, including its interactions with enzymes or receptors. In medicine, this compound could be investigated for its therapeutic potential in treating various diseases or conditions. Additionally, in industry, it may be used in the development of new materials or products with specific properties.

Mechanism of Action

The mechanism of action of 2-(4-Ethylsulfanylbutoxy)-1,4-difluorobenzene involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the compound’s structure and properties. For example, this compound may bind to enzymes or receptors, modulating their activity and influencing cellular processes. The exact molecular targets and pathways involved would require further research to elucidate.

Comparison with Similar Compounds

2-(4-Ethylsulfanylbutoxy)-1,4-difluorobenzene can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or functional groups but differ in their specific properties or applications. For example, compounds with similar molecular structures may have different reactivity or biological activity. The comparison of this compound with similar compounds can provide insights into its potential advantages or limitations in various applications.